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Compound of Interest

Compound Name: 2-Chloro-4-fluorocinnamic acid

Cat. No.: B143337

This technical guide provides a detailed overview of the molecular structure and properties of
2-Chloro-4-fluorocinnamic acid, a compound of interest for researchers, scientists, and
professionals in the field of drug development.

Molecular and Physicochemical Data

The quantitative properties of 2-Chloro-4-fluorocinnamic acid are summarized in the table
below, offering a clear comparison of its key molecular descriptors.
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Property Value Reference
Molecular Formula CoHeCIFO2 [1112][3]
Molecular Weight 200.59 g/mol [1103114]

Monoisotopic Mass

200.00403 Da

[2]

CAS Number 133220-86-7 [1][3][5]
Purity 295% - 98% [1][5]
Melting Point 213-216 °C [4]
0O=C(0)/C=C/C1=CC=C(F)C=
SMILES [1]
cicl
INChl=1S/C9H6CIFO2/c10-8-
InChl 5-7(11)3-1-6(8)2-4-9(12)13/h1- [2]
5H,(H,12,13)/b4-2+
(E)-3-(2-chloro-4-
Synonym [1][2]

fluorophenyl)prop-2-enoic acid

Molecular Structure Visualization

The two-dimensional chemical structure of 2-Chloro-4-fluorocinnamic acid is depicted in the
diagram below. This visualization illustrates the arrangement of atoms and the covalent bonds
between them, highlighting the substituted phenyl ring and the acrylic acid moiety.
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Click to download full resolution via product page
Caption: 2D structure of 2-Chloro-4-fluorocinnamic acid.

This document is intended for informational purposes for a technical audience. For
experimental use, please refer to peer-reviewed protocols and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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